1,7-Heptanediamine, N-(3-aminopropyl)-

• CAS No.: 25712-59-8
• Molecular Formula: C10H25N3
• Molecular Weight: 187.33 g/mol
• IUPAC Name: N'-(3-aminopropyl)heptane-1,7-diamine
• InChI: InChI=1S/C10H25N3/c11-7-4-2-1-3-5-9-13-10-6-8-12/h13H,1-12H2
• InChI Key: KQOXSPQVMQIHRS-UHFFFAOYSA-N
• SMILES: C(CCCN)CCCNCCCN
• Synonyms: MDL 26752; MDL-26752

Description

Chemical Structure and Properties: The compound 1,7-Heptanediamine, N-(3-aminopropyl)- (CAS: 197658-75-6) is a polyamine derivative with the molecular formula C₁₅H₃₆N₄ and a molecular weight of 272.47 g/mol . Its structure consists of a heptanediamine backbone substituted with two 3-aminopropyl groups at the terminal nitrogen atoms. Key physicochemical properties include:

• Hydrogen bond donors/acceptors: 4 each.
• XlogP: 0.8 (moderate hydrophobicity).
• Topological polar surface area: 76.1 Ų .

BEPH cured L1210 leukemia in mice by activating T-cell-mediated immunity . Additionally, polymers containing N-(3-aminopropyl) groups demonstrate utility in silver ion recovery from chloride solutions due to their chelating properties .

Comparison with Similar Compounds

Polyamine Analogues in Cancer Therapy

Compound	Structure	Biological Activity	Mechanism
BEPH	N,N'-bis[3-(ethylamino)propyl]-1,7-heptanediamine	Cured 100% of L1210 leukemia in mice; induced T-cell immunity	T-cell activation via Thy-1.2-dependent pathways; ineffective in nude mice
Spermidine	N-(3-aminopropyl)-1,4-butanediamine	Essential for cell growth; modulates autophagy and longevity	Binds nucleic acids and stabilizes chromatin structure
Spermine	N,N′-bis(3-aminopropyl)-1,4-butanediamine	Regulates ion channels (e.g., NMDA receptors); inhibits TCP binding at high concentrations	Competes with spermidine for receptor sites; biphasic effects on NMDA

Key Differences :

• Chain Length: BEPH’s heptanediamine backbone provides extended spacing between aminopropyl groups, enhancing its interaction with immune cell receptors compared to shorter-chain spermidine/spermine.
• Substituents: Ethylamino groups in BEPH improve pharmacokinetic stability over unmodified polyamines, which are rapidly metabolized .

Chelating Agents for Metal Recovery

Compound	Structure	Sorption Capacity (Ag⁺, mg/g)	Selectivity
N-(3-aminopropyl)-2-pipecoline	Cyclic piperidine derivative	105.4	Moderate selectivity for Ag⁺ over Pb²⁺
trans-1,4-Diaminocyclohexane	Cyclohexane backbone	130.7	High selectivity for Ag⁺ over Cu²⁺, Zn²⁺
1,7-Heptanediamine, N-(3-aminopropyl)-	Linear polyamine	Not reported	Likely lower due to flexibility

Key Differences :

• Rigidity vs. Flexibility: Cyclic structures (e.g., trans-1,4-diaminocyclohexane) exhibit higher Ag⁺ sorption due to pre-organized binding sites, whereas linear polyamines may lack this advantage .
• Amino Group Density: Higher nitrogen content in N-(3-aminopropyl)-2-pyrrolidinone enhances metal coordination compared to simpler diamines .

Derivatives in Antimicrobial and Enzyme Activity

Compound	Structure Modification	Activity
Homodeoxyhypusine	N-(3-aminopropyl)cadaverine-derived	Inactive in eIF-4D stimulation
Piperazinyl derivatives	Betulinamide/ursolamide conjugates	IC₅₀ = 175–220 nM (antimalarial)
N-(3-Aminopropyl)-N-dodecyldiamine	Long alkyl chain (C12)	Potential surfactant/biocide; limited toxicity data

Key Differences :

• Side Chain Modifications : Piperazinyl groups in antimalarial compounds enhance activity by improving solubility and target binding .
• Alkyl Chain Length : Long chains (e.g., dodecyl) increase hydrophobicity, favoring membrane interactions but reducing water solubility .